Cas no 2648966-21-4 (3-iodo-4,5,6,7-tetrahydro-1H-indazol-6-amine dihydrochloride)

• Product Name: 3-iodo-4,5,6,7-tetrahydro-1H-indazol-6-amine dihydrochloride
• CAS No: 2648966-21-4
• MF: C₇H₁₁ClIN₃
• MW: 299.539812326431
• CID: 6010837
• PubChem ID: 155973785
• Update Time: 2025-05-21

3-iodo-4,5,6,7-tetrahydro-1H-indazol-6-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-iodo-4,5,6,7-tetrahydro-1H-indazol-6-amine dihydrochloride
• 2648966-21-4
• EN300-28247784

• Inchi： 1S/C7H10IN3.ClH/c8-7-5-2-1-4(9)3-6(5)10-11-7;/h4H,1-3,9H2,(H,10,11);1H
• InChI Key： IHZBQMXAVKUEPD-UHFFFAOYSA-N
• SMILES： IC1=NNC2CC(N)CCC1=2.Cl

Computed Properties

• Exact Mass: 334.94530g/mol
• Monoisotopic Mass: 334.94530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-iodo-4,5,6,7-tetrahydro-1H-indazol-6-amine dihydrochloride

Introduction to 3-Iodo-4,5,6,7-Tetrahydro-1H-Indazol-6-Amine Dihydrochloride (CAS No. 2648966-21-4)

3-Iodo-4,5,6,7-tetrahydro-1H-indazol-6-amine dihydrochloride (CAS No. 2648966-21-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is a derivative of indazole, a heterocyclic structure with a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The introduction of the iodine substituent and the tetrahydro structure imparts unique chemical and pharmacological characteristics to this molecule.

The chemical structure of 3-Iodo-4,5,6,7-tetrahydro-1H-indazol-6-amine dihydrochloride consists of an indazole core with a tetrahydro substitution at positions 4, 5, 6, and 7. The presence of the iodine atom at the 3-position and the amine group at the 6-position further enhances its reactivity and biological activity. The dihydrochloride salt form ensures better solubility and stability in aqueous solutions, making it suitable for various pharmaceutical applications.

Recent studies have highlighted the potential of 3-Iodo-4,5,6,7-tetrahydro-1H-indazol-6-amine dihydrochloride in several therapeutic areas. One notable application is its use as an anti-inflammatory agent. In vitro studies have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-1β in human macrophages. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-Iodo-4,5,6,7-tetrahydro-1H-indazol-6-amine dihydrochloride has demonstrated significant anti-cancer activity. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The neuroprotective potential of 3-Iodo-4,5,6,7-tetrahydro-1H-indazol-6-amine dihydrochloride has also been explored in recent research. Studies have shown that this compound can protect neurons from oxidative stress-induced damage and reduce neuroinflammation in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that it may have therapeutic potential in the treatment of these debilitating conditions.

The pharmacokinetic properties of 3-Iodo-4,5,6,7-tetrahydro-1H-indazol-6-amine dihydrochloride have been extensively studied to ensure its suitability for clinical use. In animal models, this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The half-life is moderate, allowing for once-daily dosing regimens in clinical settings.

Toxicity studies have also been conducted to assess the safety profile of 3-Iodo-4,5,6,7-tetrahydro-1H-indazol-6-amine dihydrochloride. These studies have shown that it is well tolerated at therapeutic doses with no significant adverse effects observed in preclinical models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 3-Iodo-4,5,6,7-tetrahydro-1H-indazol-6-amine dihydrochloride (CAS No. 2648966-21-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in drug discovery programs. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.